Furo[2',3':4,5]pyrrolo[1,2-d][1,2,4]triazin-8(7H)-one

• IUPAC Name: 5-oxa-1,10,11-triazatricyclo[6.4.0.02,6]dodeca-2(6),3,7,11-tetraen-9-one
• InChI: InChI=1S/C8H5N3O2/c12-8-6-3-7-5(1-2-13-7)11(6)4-9-10-8/h1-4H,(H,10,12)
• InChI Key: WUFCEYBHMNJZIX-UHFFFAOYSA-N
• Canonical SMILES: C1=COC2=C1N3C=NNC(=O)C3=C2
• Molecular Formula: C8H5N3O2
• DSSTOX Substance ID: DTXSID001213793
• Molecular Weight: 175.14 g/mol
• CAS RN: 91206-30-3

Description

“Furo[2’,3’:4,5]pyrrolo[1,2-d][1,2,4]triazin-8(7H)-one” is a complex organic compound. It contains several structural components including a furan ring, a pyrrole ring, and a triazine ring. These types of compounds are often studied for their potential applications in various fields, including medicinal chemistry and materials science.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through multistep reactions involving various types of organic reactions. For example, pyrrolo[2,3-d]pyrimidines can be synthesized from 4-chloro-7H-pyrrolo[2,3-d]pyrimidine with methyl iodide.

Molecular Structure Analysis

The molecular structure of this compound would be expected to be quite complex, given the presence of multiple heterocyclic rings. Unfortunately, without more specific information or research, it’s difficult to provide a detailed analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups all influence these properties.

Scientific Research Applications

• Antibacterial Activity : The synthesis of Furo[2',3':4,5]pyrrolo[1,2-d][1,2,4]triazine derivatives and their evaluation for antibacterial activity was studied. These compounds exhibited promising antibacterial properties (Zemanov et al., 2017).

• Spectroscopic Properties : The 1H and 13C NMR spectroscopic properties of Furo[2',3':4,5]pyrrolo[1,2-d][1,2,4]triazin-8(7H)-ones and -thiones were investigated, contributing to the understanding of its chemical behavior and potential applications (Zemanová & Gašparová, 2017).

• Chemical Synthesis and Reactivity : Studies have explored the synthesis and reactivity of various derivatives of this compound. For instance, the synthesis of regioselective brominated derivatives and subsequent Suzuki couplings was reported, demonstrating the compound's versatility in organic synthesis (Lu, Dong, & Zhu, 2017).

• Material Science Applications : The compound's derivatives were investigated for their electronic properties, particularly in the context of low-band-gap copolymers for potential use in conducting materials. This highlights its potential application in material science and electronic engineering (Ou et al., 2011).

• Medicinal Chemistry : The compound has seen applications in medicinal chemistry, particularly in the synthesis of novel derivatives with antimicrobial and antifungal activities. This suggests its potential for developing new pharmaceuticals (Jebamani et al., 2021).

• Drug Development : Its derivatives have been used in the production of important drugs like Remdesivir, indicating its significance in the pharmaceutical industry (Roy et al., 2021).

Mechanism of Action

The mechanism of action of a compound depends on its structure and the context in which it’s used. For example, if it’s used as a drug, its mechanism of action would depend on how it interacts with biological systems.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. For example, many organic compounds are flammable, and some may be harmful if ingested or inhaled.

Future Directions

The future research directions would likely depend on the potential applications of the compound. For example, if it shows promise as a pharmaceutical, future research might focus on optimizing its synthesis, studying its mechanism of action, and conducting clinical trials.